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Acetophenazine: Foundational Data

The table below summarizes the key identifying and chemical information for Acetophenazine, which is

essential for any analytical method development [1].

Property Description

DrugBank ID DB01063 [1]

Generic Name Acetophenazine [1]

Chemical Formula C₂₃H₂₉N₃O₂S [1]

CAS Number 2751-68-0 [1]

Monoisotopic
Weight

411.198047877 [1]

Description A moderate-potency, first-generation (typical) antipsychotic of the phenothiazine

class [1] [2].

Mechanism of
Action

Dopamine receptor antagonist (blocks D1 and D2 receptors) [1] [2].

Related Substances Phenothiazines (e.g., Trifluoperazine, Chlorpromazine) [2].
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Frequently Asked Questions (FAQs)

Here are some potential FAQs structured for a technical audience, with answers based on general analytical

principles where specific data was unavailable.

Q1: What are the primary stability concerns for Acetophenazine in solution, and what are the

recommended storage conditions?

A: While specific stability data for Acetophenazine was not found in the search results, general best
practices for phenothiazines should be applied. These compounds can be sensitive to light and

oxidation. It is recommended to prepare fresh solutions daily, store them in amber glassware, and
keep them at controlled, cool temperatures (e.g., 4°C) when not in use. Method validation should

include stability studies under these conditions.

Q2: Which chromatographic techniques are most suitable for separating Acetophenazine from its

potential degradants?

A: The chemical structure of Acetophenazine suggests that reverse-phase High-Performance
Liquid Chromatography (HPLC) with a C18 column and UV/Vis or mass spectrometric detection
would be a suitable and robust technique. The method development should focus on achieving

separation from known phenothiazine degradants and related substances.

Q3: What are the common interference sources when detecting Acetophenazine in biological matrices?

A: Key challenges include:

Matrix Effects: Endogenous phospholipids and proteins in plasma/serum can cause ion
suppression or enhancement in LC-MS/MS methods.

Metabolites: The method should be able to resolve Acetophenazine from its major
metabolites.

Concurrent Medications: Patients may be on multiple drugs; the method's specificity must be
validated against common co-administered medications.

Troubleshooting Guide

The following workflow outlines a systematic approach to diagnosing and resolving common issues in

analytical methods for Acetophenazine. The diagram is generated using DOT script with the specified color

palette, ensuring high contrast and readability.
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Troubleshooting Workflow for Acetophenazine Analysis

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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